Cas no 1201643-86-8 ([3-(pyridin-4-ylamino)phenyl]boronic acid)

[3-(pyridin-4-ylamino)phenyl]boronic acid structure
1201643-86-8 structure
Product Name:[3-(pyridin-4-ylamino)phenyl]boronic acid
CAS No:1201643-86-8
MF:C11H11BN2O2
MW:214.028242349625
CID:2616974
PubChem ID:58412398
Update Time:2025-04-21

[3-(pyridin-4-ylamino)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

    • [3-(pyridin-4-ylamino)phenyl]boronic acid
    • 3-(PYRIDIN-4-YLAMINO)PHENYLBORONIC ACID
    • 1201643-86-8
    • MB18398
    • SCHEMBL12266107
    • (3-(Pyridin-4-ylamino)phenyl)boronic acid
    • Inchi: 1S/C11H11BN2O2/c15-12(16)9-2-1-3-11(8-9)14-10-4-6-13-7-5-10/h1-8,15-16H,(H,13,14)
    • InChI Key: WPHBHKYXTUFDDE-UHFFFAOYSA-N
    • SMILES: OB(C1=CC=CC(=C1)NC1C=CN=CC=1)O

Computed Properties

  • Exact Mass: 214.0913578Da
  • Monoisotopic Mass: 214.0913578Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.4Ų
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